3-(2-Aminoethyl)-2-fluorophenol
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Description
Properties
Molecular Formula |
C8H10FNO |
|---|---|
Molecular Weight |
155.17 g/mol |
IUPAC Name |
3-(2-aminoethyl)-2-fluorophenol |
InChI |
InChI=1S/C8H10FNO/c9-8-6(4-5-10)2-1-3-7(8)11/h1-3,11H,4-5,10H2 |
InChI Key |
NCLYPRWBXUMNIT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)O)F)CCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Fluorophenol Derivatives
Fluorophenols are widely studied for their metabolic behavior and environmental persistence. Key comparisons include:
- 2-Fluorophenol (CAS 367-12-4): Exhibits higher glycosylation efficiency in Nicotiana tabacum cell cultures (60% β-glucoside conversion) compared to 3-fluorophenol (17%) and 4-fluorophenol (32%) . The ortho-fluorine in 3-(2-Aminoethyl)-2-fluorophenol may similarly enhance reactivity in enzymatic processes, though steric hindrance from the aminoethyl group could reduce glycosylation rates.
- 5-Amino-2-(3-ethyl-2,2-dimethylpentan-3-yl)-4-fluoro-phenol (CAS 873055-52-8): Features a bulky alkyl substituent and amino group. Its reduced solubility compared to 3-(2-Aminoethyl)-2-fluorophenol highlights how steric bulk versus linear aminoethyl chains influence physicochemical properties .
Table 1: Metabolic and Physical Properties of Fluorophenols
| Compound | Glycosylation Efficiency (%) | Key Structural Features | Solubility (Inference) |
|---|---|---|---|
| 2-Fluorophenol | 60 (β-glucoside) | Ortho-F, no aminoethyl | Moderate |
| 3-(2-Aminoethyl)-2-fluorophenol | Not reported | Ortho-F, meta-aminoethyl | Likely polar |
| 4-Fluorophenol | 32 (β-glucoside) | Para-F, no aminoethyl | Moderate |
Aminoethyl-Substituted Aromatics
Compounds with aminoethyl groups attached to aromatic systems demonstrate diverse biological activities:
- 6-Fluorotryptamine (3-(2-Aminoethyl)-6-fluoroindole, CAS N/A): Shares the aminoethyl group and fluorine substitution but replaces phenol with an indole ring. Indole derivatives like serotonin (5-hydroxytryptamine) are critical neurotransmitters, suggesting that 3-(2-Aminoethyl)-2-fluorophenol might interact with similar receptors, albeit with altered binding affinity due to the phenolic -OH group .
- (R)-2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol (CAS 1035490-73-3): Contains a trifluoromethyl group and ethanol moiety. The aminoethyl-phenol system in 3-(2-Aminoethyl)-2-fluorophenol offers stronger acidity (pKa ~10 for phenol vs.
Anti-Viral and Bioactive Analogues
- Cyclam derivatives (e.g., N-(2-aminoethyl)propane-1,3-diamine): These macrocyclic compounds exhibit anti-HIV-1 activity, attributed to their ability to chelate metal ions or disrupt viral entry. While 3-(2-Aminoethyl)-2-fluorophenol lacks a macrocycle, its aminoethyl group could facilitate similar interactions with biological targets, though efficacy would depend on spatial arrangement .
- 1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)-thiourea: Demonstrates how aryl-thiourea motifs paired with aminoethyl groups enhance bioactivity. The phenol and fluorine in 3-(2-Aminoethyl)-2-fluorophenol may offer complementary electronic effects for target binding .
Amino Alcohols and Esters
- Methyl 2-{[(3-fluorophenyl)methyl]amino}acetate (CAS 1019554-28-9): Contains a fluorophenyl group and ester functionality.
- (S)-2-Amino-2-(3-chloro-5-fluorophenyl)ethanol (CAS 1323966-31-9): Highlights the impact of halogen substitution (Cl vs. F) and stereochemistry on bioactivity. The ortho-fluorine in 3-(2-Aminoethyl)-2-fluorophenol may induce stronger dipole interactions than chloro substituents .
Key Research Findings and Implications
- Metabolic Pathways: Fluorophenols with ortho-substituents show higher glycosylation rates, suggesting that 3-(2-Aminoethyl)-2-fluorophenol could undergo similar enzymatic modifications, though the aminoethyl group may redirect metabolic outcomes .
- Pharmacological Potential: Aminoethyl-aromatic hybrids are prevalent in neurotransmitter analogs (e.g., serotonin) and antiviral agents. The target compound’s structure positions it as a candidate for receptor modulation or enzyme inhibition studies .
- Synthetic Flexibility: The aminoethyl group allows for further functionalization (e.g., acetylation, sulfonation), as seen in compounds like (S)-2-amino-3-(3-((fluorosulfonyl)oxy)phenyl)propanoic acid .
Q & A
Q. What safety protocols are critical when handling 3-(2-Aminoethyl)-2-fluorophenol in laboratory settings?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
